Methyl 4-fluoro-2-methoxy-5-nitrobenzoate

• Molecular Formula: C9H8FNO5
• Molecular Weight: 229.16 g/mol
• IUPAC Name: methyl 4-fluoro-2-methoxy-5-nitrobenzoate
• InChI: InChI=1S/C9H8FNO5/c1-15-8-4-6(10)7(11(13)14)3-5(8)9(12)16-2/h3-4H,1-2H3
• InChI Key: LHAVJVZNGLTPCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C(=O)OC)[N+](=O)[O-])F

Description

Methyl 4-fluoro-2-methoxy-5-nitrobenzoate is a useful research compound. Its molecular formula is C9H8FNO5 and its molecular weight is 229.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-fluoro-2-methoxy-5-nitrobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-fluoro-2-methoxy-5-nitrobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of methyl 4-fluoro-2-methoxybenzoate (50 g, 271.50 mmol) in sulfuric acid (150 mL) was added a solution of potassium nitrate (35.6 g, 352.48 mmol) in sulfuric acid (30 mL) dropwise with stirring for 45 min at 0-25° C. in an ice/water bath. The reaction was then quenched by the addition of water/ice. The solids were collected by filtration to afford methyl 4-fluoro-2-methoxy-5-nitrobenzoate as a white solid (40.0 g, 64%).